Cas no 1219798-47-6 (3-(Trifluoromethyl)phenol-2,4,6-d3,OD)

• Product Name: 3-(Trifluoromethyl)phenol-2,4,6-d3,OD
• CAS No: 1219798-47-6
• MF: C₇H₅F₃O
• MW: 162.109212636948
• CID: 1066416
• Update Time: 2025-10-31

3-(Trifluoromethyl)phenol-2,4,6-d3,OD Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)phenol-2,4,6-d3,OD

• Inchi： 1S/C7H5F3O/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4,11H
• InChI Key： UGEJOEBBMPOJMT-UHFFFAOYSA-N
• SMILES： C(C1C([H])=CC([H])=C(O[H])C=1[H])(F)(F)F

Additional information on 3-(Trifluoromethyl)phenol-2,4,6-d3,OD

Professional Introduction to Compound with CAS No. 1219798-47-6 and Product Name: 3-(Trifluoromethyl)phenol-2,4,6-d3,OD

The compound with the CAS number 1219798-47-6 and the product name 3-(Trifluoromethyl)phenol-2,4,6-d3,OD represents a specialized derivative of phenol, featuring a trifluoromethyl group and deuterium labeling at specific positions. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable candidate for drug development. Additionally, the deuterium labeling at the 2,4,6 positions provides a means for studying metabolic pathways and improving the pharmacokinetic profile of related compounds.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their favorable pharmacological properties. The trifluoromethyl group is particularly noteworthy as it can modulate the electronic and steric properties of a molecule, leading to improved binding affinity and selectivity. This has been demonstrated in various drug candidates where fluorination has led to enhanced efficacy and reduced side effects. The compound 3-(Trifluoromethyl)phenol-2,4,6-d3,OD is no exception and serves as a promising scaffold for further medicinal chemistry exploration.

The deuterium labeling in this compound (3-(Trifluoromethyl)phenol-2,4,6-d3,OD) is strategically placed to allow for detailed metabolic studies. Deuterium-labeled compounds are widely used in pharmaceutical research to trace metabolic pathways and identify potential degradation products. This technique is particularly useful in understanding how a drug is processed in the body and can help in optimizing drug design. The use of deuterium isotopes can also lead to improved bioavailability and reduced metabolism by enzymatic pathways, thereby extending the duration of action of a drug.

Recent advancements in analytical techniques have further enhanced the utility of deuterium-labeled compounds. Techniques such as mass spectrometry and NMR spectroscopy allow for precise characterization of these molecules, providing insights into their structure-function relationships. The compound 3-(Trifluoromethyl)phenol-2,4,6-d3,OD can be subjected to these analyses to gain a deeper understanding of its behavior in biological systems. This information is crucial for designing next-generation pharmaceuticals that are more effective and have fewer off-target effects.

The synthesis of 3-(Trifluoromethyl)phenol-2,4,6-d3,OD involves careful consideration of reaction conditions and reagents to ensure high yield and purity. The introduction of deuterium atoms requires precise control over reaction parameters to avoid exchange with protiated species. Advanced synthetic methodologies, such as catalytic hydrogenation or isotopic exchange reactions, are often employed to achieve this goal. These techniques not only ensure the integrity of the deuterium labels but also maintain the structural integrity of the molecule.

The applications of 3-(Trifluoromethyl)phenol-2,4,6-d3,OD extend beyond basic research. It serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications. For instance, it can be used to develop novel antiviral or anticancer agents where the trifluoromethyl group enhances binding affinity to biological targets. Additionally, its deuterium-labeled nature makes it an excellent tool for studying drug metabolism and interactions with enzymes.

In conclusion,3-(Trifluoromethyl)phenol-2,4,6-d3,OD represents a significant advancement in pharmaceutical research due to its unique structural features and versatile applications. The combination of a trifluoromethyl group and deuterium labeling provides a powerful platform for developing new drugs with improved efficacy and pharmacokinetic properties. As research in fluorinated aromatic compounds continues to evolve,1219798-47-6 will undoubtedly play a crucial role in shaping the future of medicinal chemistry.